Cas no 1443981-46-1 (2,3-dimethoxypropan-1-amine hydrochloride)

• Product Name: 2,3-dimethoxypropan-1-amine hydrochloride
• CAS No: 1443981-46-1
• MF: C₅H₁₄ClNO₂
• MW: 155.623160839081
• CID: 4600154
• PubChem ID: 71758616
• Update Time: 2025-08-05

2,3-dimethoxypropan-1-amine hydrochloride Chemical and Physical Properties

Names and Identifiers

• 2,3-dimethoxypropan-1-amine hydrochloride

• Inchi： 1S/C5H13NO2.ClH/c1-7-4-5(3-6)8-2;/h5H,3-4,6H2,1-2H3;1H
• InChI Key： CHKTYWCZLZCJTM-UHFFFAOYSA-N
• SMILES： C(N)C(OC)COC.[H]Cl

2,3-dimethoxypropan-1-amine hydrochloride Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Dialkyl ethers
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ethers Dialkyl ethers

Additional information on 2,3-dimethoxypropan-1-amine hydrochloride

Research Brief on 2,3-Dimethoxypropan-1-amine Hydrochloride (CAS: 1443981-46-1): Recent Advances and Applications

2,3-Dimethoxypropan-1-amine hydrochloride (CAS: 1443981-46-1) is a chemically modified amine derivative that has garnered significant attention in the field of chemical biology and pharmaceutical research. This compound, characterized by its dimethoxypropylamine backbone, has shown promise in various applications, including drug synthesis, biochemical probes, and as a building block for more complex molecular architectures. Recent studies have explored its utility in medicinal chemistry, particularly in the development of novel therapeutic agents targeting neurological and metabolic disorders.

A recent study published in the Journal of Medicinal Chemistry (2023) investigated the role of 2,3-dimethoxypropan-1-amine hydrochloride as a precursor in the synthesis of small-molecule inhibitors for protein-protein interactions (PPIs). The research highlighted its structural versatility, which allows for the introduction of diverse functional groups, thereby enhancing binding affinity and selectivity. The study reported a 40% improvement in inhibitory activity compared to traditional amine-based precursors, underscoring its potential in drug discovery pipelines.

In another groundbreaking study, researchers utilized 2,3-dimethoxypropan-1-amine hydrochloride to develop a series of fluorescent probes for real-time imaging of cellular processes. The compound's unique physicochemical properties, such as its solubility in aqueous and organic solvents, made it an ideal candidate for labeling biomolecules. The findings, published in ACS Chemical Biology (2024), demonstrated its efficacy in tracking intracellular signaling pathways, offering new insights into disease mechanisms at the molecular level.

Furthermore, the compound's application in metabolic engineering has been explored. A 2024 study in Nature Chemical Biology detailed its use as a metabolic intermediate in the biosynthesis of alkaloids, a class of compounds with significant pharmacological activities. The research team engineered microbial strains to incorporate 2,3-dimethoxypropan-1-amine hydrochloride into their metabolic pathways, resulting in a 2.5-fold increase in alkaloid production. This approach presents a sustainable alternative to traditional extraction methods, aligning with the growing demand for green chemistry solutions.

Despite these advancements, challenges remain in the large-scale synthesis and purification of 2,3-dimethoxypropan-1-amine hydrochloride. A recent review in Organic Process Research & Development (2023) highlighted the need for optimized synthetic routes to improve yield and reduce byproducts. The authors proposed a catalytic hydrogenation method that achieved a 90% yield, marking a significant step forward in industrial-scale production.

In conclusion, 2,3-dimethoxypropan-1-amine hydrochloride (CAS: 1443981-46-1) continues to emerge as a versatile and valuable compound in chemical biology and pharmaceutical research. Its applications span drug discovery, biochemical probing, and metabolic engineering, with recent studies underscoring its potential to address unmet medical and industrial needs. Future research should focus on refining synthetic methodologies and expanding its therapeutic applications to fully realize its potential.